Cas no 899958-45-3 (N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzamide)

• Product Name: N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzamide
• CAS No: 899958-45-3
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5489568
• PubChem ID: 18583936
• Update Time: 2025-05-22

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000916117-1
• N-({1,4-dioxaspiro[4.4]nonan-2-yl}methyl)benzamide
• SR-01000916117
• 899958-45-3
• N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)benzamide
• N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)benzamide
• AKOS024678692
• HMS1658N17
• F2764-0065
• N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzamide

• Inchi： 1S/C15H19NO3/c17-14(12-6-2-1-3-7-12)16-10-13-11-18-15(19-13)8-4-5-9-15/h1-3,6-7,13H,4-5,8-11H2,(H,16,17)
• InChI Key： JCRSSNSUTVUCDS-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC=CC=2)=O)COC21CCCC2

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.6Ų

Additional information on N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)benzamide

N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)benzamide: A Comprehensive Overview

N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)benzamide, identified by the CAS number 899958-45-3, is a unique organic compound with a complex structure that has garnered attention in various scientific domains. This compound belongs to the class of benzamides, which are derivatives of benzoic acid with an amide functional group. The molecule's structure is characterized by a spiro ring system, specifically a 1,4-dioxaspiro[4.4]nonane moiety, which adds complexity and potential versatility to its chemical properties.

The spiro ring system in N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)benzamide consists of two fused rings: a four-membered dioxane ring and a six-membered cyclohexane ring. This arrangement creates a rigid and stable structure, which is often advantageous in drug design and materials science. Recent studies have explored the potential of such spiro compounds in enhancing the bioavailability and pharmacokinetics of drugs due to their unique structural features.

One of the most promising applications of N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)benzamide lies in its potential as a precursor for more complex molecules. Researchers have utilized this compound as an intermediate in the synthesis of bioactive compounds, including those with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted its role in the development of novel anti-inflammatory agents through strategic modifications of its amide group.

In addition to its role in drug discovery, this compound has also been investigated for its applications in polymer chemistry. The spiro structure provides opportunities for creating novel materials with enhanced mechanical properties. A recent research article in Macromolecules demonstrated how derivatives of this compound can be incorporated into polymeric networks to improve their thermal stability and mechanical resilience.

The synthesis of N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)benzamide involves a multi-step process that typically begins with the preparation of the spiro ring system. This is followed by functionalization to introduce the benzamide group. The exact synthetic pathway can vary depending on the desired scale and purity, but modern methodologies often emphasize green chemistry principles to minimize environmental impact.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystalline properties, which are critical for ensuring consistency in downstream applications.

Looking ahead, the continued exploration of N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)benzamide's properties is expected to unlock new possibilities across diverse fields. Its unique combination of structural complexity and functional versatility positions it as a valuable tool in both academic research and industrial applications.